N-(2,4-dimethylphenyl)-10-methoxy-2-methyl-3-(2-methylphenyl)-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-11-carboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-6-methoxy-9-methyl-10-(2-methylphenyl)-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-triene-13-carboxamide
• InChI: InChI=1S/C28H29N3O3S/c1-16-13-14-20(18(3)15-16)29-26(32)23-24-19-10-8-12-22(33-5)25(19)34-28(23,4)31(27(35)30-24)21-11-7-6-9-17(21)2/h6-15,23-24H,1-5H3,(H,29,32)(H,30,35)
• InChI Key: KQELEKXJYCZBQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2C3C4=C(C(=CC=C4)OC)OC2(N(C(=S)N3)C5=CC=CC=C5C)C)C
• Molecular Formula: C28H29N3O3S
• Molecular Weight: 487.6 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is based on the longest carbon chain in the molecule and the functional groups present. The molecular formula shows the number and type of atoms, while the structural formula shows the arrangement of atoms.

Synthesis Analysis

This involves the methods used to synthesize the compound. It could involve various chemical reactions, catalysts, and conditions. For example, the synthesis of some sulfonamides can be done under solvent-free conditions.

Molecular Structure Analysis

This involves determining the 3D structure of the molecule. Techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. It could involve studying the compound’s reactivity with various reagents and under different conditions.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and reactivity. These properties can often be predicted using computational chemistry.

Scientific Research Applications

Synthesis and Chemical Properties

Research in the field of organic chemistry often involves the synthesis of complex molecules for various applications, including potential pharmacological uses. For example, the synthesis of N-aryl-2-methyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-11-carboxamides involves three-component reactions, highlighting the methodology for creating compounds with potentially unique biological activities (Gein, Zamaraeva, Dmitriev, & Nasakin, 2017). This process reflects a broader interest in generating novel molecules that can serve as leads for drug development or as tools for studying biological systems.

Mechanism of Action

This is typically relevant for biologically active compounds. It involves studying how the compound interacts with biological systems. This could involve studying its interactions with enzymes, receptors, DNA, etc.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. This information is typically found in the compound’s Material Safety Data Sheet.

Future Directions

This involves predicting or suggesting future research directions. This could involve suggesting new reactions to try, new applications to explore, or new derivatives to synthesize.